1-Isopropylpyrazolo[3,4-d]pyrimidine-6-carbonitrile

Specification

• Molecular Formula: C9H9N5
• Molecular Weight: 187.20 g/mol
• IUPAC Name: 1-propan-2-ylpyrazolo[3,4-d]pyrimidine-6-carbonitrile
• Standard InChI: InChI=1S/C9H9N5/c1-6(2)14-9-7(5-12-14)4-11-8(3-10)13-9/h4-6H,1-2H3
• Standard InChI Key: VQYMHMNHZKYVGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=NC(=NC=C2C=N1)C#N

Introduction

Molecular and Structural Characteristics

Chemical Identity and Nomenclature

The compound’s systematic IUPAC name is 1-propan-2-ylpyrazolo[3,4-d]pyrimidine-6-carbonitrile, reflecting its substitution pattern. Its molecular formula, C₉H₉N₅, corresponds to a molecular weight of 187.20 g/mol. Key identifiers include:

Property	Value
CAS Registry Number	2060590-52-3
PubChem CID	124183563
SMILES	CC(C)N1C2=NC(=NC=C2C=N1)C#N
InChIKey	VQYMHMNHZKYVGT-UHFFFAOYSA-N

The pyrazolo[3,4-d]pyrimidine core consists of a five-membered pyrazole ring fused to a six-membered pyrimidine ring. The isopropyl group at position 1 introduces steric bulk, while the electron-withdrawing cyano group at position 6 influences electronic distribution and reactivity.

Synthesis and Derivative Design

Synthetic Pathways

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives typically involves multi-step reactions starting from pyrazole or pyrimidine precursors. For 1-isopropylpyrazolo[3,4-d]pyrimidine-6-carbonitrile, a plausible route includes:

• Condensation: Reacting 5-amino-1-isopropylpyrazole-4-carbonitrile with a pyrimidine-building reagent (e.g., formamide or urea) under acidic conditions to form the fused ring.

• Cyano Group Introduction: Subsequent nitrosation and dehydration steps to install the cyano moiety at position 6.

Structural Modifications

Modifying the isopropyl or cyano groups can alter biological activity. For example:

• Replacing the isopropyl with bulkier alkyl chains may enhance target binding affinity.

• Substituting the cyano group with carboxylic acids or amides could improve solubility.

Biological Relevance and Applications

Antiviral Activity

Pyrazolo[3,4-d]pyrimidines have shown inhibitory effects against viral polymerases. The cyano group’s electron-deficient nature may facilitate interactions with viral enzyme active sites, though mechanistic studies are needed to confirm this hypothesis.

Physicochemical Properties and Drug-Likeness

Stability Profile

Under ambient conditions, the compound is expected to remain stable due to the absence of hydrolyzable functional groups. Accelerated stability studies (40°C, 75% RH) would be required to assess degradation pathways, such as oxidation of the isopropyl group.

Future Research Directions

• Synthetic Optimization: Developing scalable, high-yield routes using green chemistry principles.

• Biological Screening: Evaluating kinase inhibition, antiviral efficacy, and cytotoxicity in vitro.

• Structure-Activity Relationships (SAR): Systematically varying substituents to identify pharmacophores.

• Pharmacokinetic Studies: Assessing absorption, distribution, metabolism, and excretion (ADME) properties.